Cas no 851810-14-5 (5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-14-5
• MF: C₂₆H₃₁N₅OS
• MW: 461.622244119644
• CID: 5866585
• PubChem ID: 3528450
• Update Time: 2025-06-20

5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-((4-benzylpiperazin-1-yl)(4-isopropylphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-methyl-5-[[4-(1-methylethyl)phenyl][4-(phenylmethyl)-1-piperazinyl]methyl]-
• AKOS024589671
• F0631-0169
• 5-[(4-benzylpiperazin-1-yl)[4-(propan-2-yl)phenyl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851810-14-5
• 5-[(4-benzylpiperazin-1-yl)-(4-propan-2-ylphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C26H31N5OS/c1-18(2)21-9-11-22(12-10-21)23(24-25(32)31-26(33-24)27-19(3)28-31)30-15-13-29(14-16-30)17-20-7-5-4-6-8-20/h4-12,18,23,32H,13-17H2,1-3H3
• InChI Key： ALVOYYSAXDCYIB-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=C(C(C)C)C=C3)N3CCN(CC4=CC=CC=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 461.22493180g/mol
• Monoisotopic Mass: 461.22493180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 0.05±0.53(Predicted)

Additional information on 5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] (CAS No. 851810-14-5)

The compound 5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] (CAS No. 851810-14-5) represents a fascinating molecule in the realm of pharmaceutical chemistry, characterized by its intricate heterocyclic framework and diverse pharmacological potential. This compound belongs to a class of triazolothiazole derivatives, which have garnered significant attention in recent years due to their promising biological activities and structural versatility.

The molecular structure of this compound features a fused triazolo[3,2-b]thiazole core, which is further functionalized with a 4-benzylpiperazine moiety and a 4-(propan-2-yl)phenylmethyl substituent. The presence of these aromatic and heterocyclic components suggests potential interactions with various biological targets, making it a valuable candidate for further investigation in drug discovery programs.

Recent advancements in Medicinal Chemistry have highlighted the importance of heterocyclic scaffolds in developing novel therapeutic agents. The triazolothiazole motif, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this class have shown inhibitory effects on enzymes such as carbonic anhydrase and kinases, which are implicated in various diseases including cancer and neurological disorders.

The 5-(4-benzylpiperazin-1-yl) group in the molecule is particularly noteworthy due to its known pharmacophoric properties. Piperazine derivatives are well-documented for their role as central nervous system (CNS) active compounds, with applications ranging from antipsychotics to antidepressants. The benzyl substitution enhances lipophilicity and metabolic stability, making it an attractive feature for drug development.

In parallel, the 4-(propan-2-yl)phenylmethyl moiety contributes to the compound's overall binding affinity by providing additional hydrophobic interactions with biological targets. This structural feature is often exploited to improve solubility and bioavailability, critical factors for successful drug candidates. The combination of these groups within the triazolothiazole core creates a multifaceted pharmacological profile that warrants further exploration.

Current research in the field of heterocyclic chemistry has demonstrated that modifications within the triazolo[3,2-b]thiazole scaffold can significantly alter biological activity. For example, studies have shown that substituents at the 6-position of the thiazole ring can influence binding affinity and selectivity towards specific enzymes or receptors. The 2-methyl group present in this compound may play a role in stabilizing the molecule's conformation and enhancing its interaction with biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical testing and mechanistic studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential targets. Techniques such as docking simulations and molecular dynamics (MD) simulations provide insights into how the molecule interacts with proteins or enzymes at an atomic level. This information is crucial for designing analogs with improved potency and selectivity.

The pharmacokinetic properties of 5-(4-benzylpiperazin-1-yl)4-(propan-2-yl)phenylmethyl-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] are also under investigation to assess its suitability for therapeutic applications. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles are critical determinants of a drug's efficacy and safety. Preliminary studies suggest that this compound exhibits favorable solubility characteristics and moderate metabolic stability.

In conclusion,5-(4-benzylpiperazin-1-y l)4-(propan -2 -y l )phen ylm eth yl - 2 -me thy l - 1 , 2 , 4tri azo lo [ 3 , 2 - b ] [ 1 , 3thia z ol -6 -o l ] (CAS No. 851810 -14 -5 ) is a structurally complex yet promising candidate for further pharmaceutical development . Its unique heterocyclic architecture , combined with known pharmacophoric elements such as piperazine derivatives , positions it as an attractive lead for exploring new therapeutic interventions . Ongoing research efforts aim to elucidate its full pharmacological potential through both experimental and computational approaches .